Cas no 835650-70-9 (8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester)

• Product name: 8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
• CAS No: 835650-70-9
• MF: C₁₇H₁₃N₃O₃
• MW: 307.30342
• CID: 668983
• PubChem ID: 71415036

8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
• methyl 4-amino-3-benzoylcinnoline-8-carboxylate
• 835650-70-9
• DTXSID50834458

• Inchi： InChI=1S/C17H13N3O3/c1-23-17(22)12-9-5-8-11-13(18)15(20-19-14(11)12)16(21)10-6-3-2-4-7-10/h2-9H,1H3,(H2,18,19)
• InChI Key： ZDKNKSCSABSKHB-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC2=C(C(=NN=C21)C(=O)C3=CC=CC=C3)N

Computed Properties

• Exact Mass: 307.09569129g/mol
• Monoisotopic Mass: 307.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.2Ų